Cas no 1093192-07-4 (methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate)

• Product Name: methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate
• CAS No: 1093192-07-4
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• MDL: MFCD16293742
• CID: 2128255
• PubChem ID: 45382265
• Update Time: 2025-05-20

methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate Chemical and Physical Properties

Names and Identifiers

• (S)-methyl 2-amino-3-(tert-butoxycarbonylamino)-3-methylbutanoate
• (S)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoate
• methyl (2S)-2-amino-3-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• (S)-Methyl-2-aMino-3-(tert-butoxycarbonylaMino)-3-Methylbutanoate
• methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate
• UTWVEOUYCGZORL-SSDOTTSWSA-N
• methyl (S)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoate
• A5U
• SC5015
• METHYL (2S)-2-AMINO-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLBUTANOATE
• MFCD16293742
• 1093192-07-4
• methyl (2S)-2-azanyl-3-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• tert-butyl (S)-1-(methoxycarbonyl)-1-amino-2-methylpropan-2-ylcarbamate
• CS-0035846
• SCHEMBL155157
• (S)-methyl2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoate
• (S)-Methyl 2-Amino-3-(Boc-amino)-3-methylbutanoate
• AKOS022618007
• DS-10324
• 881-750-3

• MDL： MFCD16293742
• Inchi： 1S/C11H22N2O4/c1-10(2,3)17-9(15)13-11(4,5)7(12)8(14)16-6/h7H,12H2,1-6H3,(H,13,15)/t7-/m1/s1
• InChI Key： UTWVEOUYCGZORL-SSDOTTSWSA-N
• SMILES： O(C(NC(C)(C)[C@@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate

Introduction to Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate (CAS No. 1093192-07-4)

Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate, a compound with the CAS number 1093192-07-4, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its systematic name, has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including amino and tert-butoxycarbonyl groups, makes it a versatile intermediate in the synthesis of more complex molecules.

The stereochemistry of this compound, specifically the (2S) configuration, is crucial as it influences the biological activity and pharmacokinetic properties of derivatives derived from it. In recent years, there has been a growing interest in chiral compounds due to their enhanced specificity and reduced side effects in therapeutic applications. The (2S) configuration of Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate aligns with this trend, making it a valuable building block for the development of novel pharmaceuticals.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The tert-butoxycarbonyl group in Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate provides a stable protecting group for the amino function, which is essential during multi-step synthetic routes. This stability allows for selective modifications at other positions without unwanted side reactions.

Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of such chiral building blocks. SPPS is a widely used technique for the rapid assembly of peptides, but it often requires highly pure starting materials to avoid impurities that could interfere with the synthesis. Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate, with its well-defined stereochemistry and protective groups, serves as an ideal candidate for use in SPPS protocols.

The pharmaceutical industry has been exploring new therapeutic targets, particularly in the realm of enzyme inhibition. Enzymes play critical roles in numerous biological pathways, and inhibiting specific enzymes can lead to therapeutic benefits. The structure of Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate makes it a potential candidate for designing inhibitors targeting various enzymes. For instance, its amino and carbonyl groups can interact with active sites or binding pockets on enzymes, modulating their activity.

In addition to its role in drug development, this compound has shown promise in biochemical research. Its unique structure allows researchers to study stereoelectronic effects and their impact on molecular interactions. Such studies are fundamental to understanding how molecules recognize and interact with biological targets at the molecular level. This knowledge can be translated into more effective drug design strategies.

The synthesis of Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate involves several key steps that highlight modern synthetic methodologies. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for biological activity. Protecting group strategies are employed to manage reactivity during multi-step syntheses, ensuring that each functional group is modified at the appropriate time.

Recent research has also explored the use of this compound in combinatorial chemistry libraries. Combinatorial chemistry involves generating large libraries of compounds rapidly, which can then be screened for biological activity. Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate can be used as a core structure to generate diverse derivatives through various chemical transformations. This approach has accelerated the discovery process for new drugs by allowing researchers to explore a wide range of chemical space efficiently.

The safety and handling of Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate are also important considerations. While it is not classified as a hazardous material under standard regulations, proper handling procedures should still be followed to ensure safety in laboratory settings. Storage conditions should be controlled to prevent degradation, and personal protective equipment should be used when handling the compound.

In conclusion, Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate in synthesizing complex molecules, particularly peptidomimetics and enzyme inhibitors. The growing interest in chiral compounds and advanced synthetic techniques continues to drive research involving this compound. As our understanding of biological systems expands, so does the need for innovative tools like Methyl (2S)-2-amino-3-(tert-butoxycarbonylamino)-3-methyl-butanoate to aid in drug discovery and development.